Cas no 1269293-95-9 (3-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine)

3-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a pyrazole moiety substituted with a p-tolyl group. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its rigid aromatic framework enhances binding affinity in target interactions, while the p-tolyl group contributes to improved lipophilicity and metabolic stability. The compound's high purity and well-defined structure ensure reproducibility in synthetic applications, supporting its use in advanced medicinal chemistry studies.
3-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine structure
1269293-95-9 structure
Product Name:3-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine
CAS No:1269293-95-9
MF:C15H13N3
MW:235.283822774887
CID:1089372
PubChem ID:56956162
Update Time:2025-05-23

3-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine
    • 3-[2-(4-methylphenyl)pyrazol-3-yl]pyridine
    • 1269293-95-9
    • 3-(1-p-tolyl-1H-pyrazol-5-yl)pyridine
    • Pyridine, 3-[1-(4-methylphenyl)-1H-pyrazol-5-yl]-
    • DTXSID60719085
    • 3-[1-(4-Methylphenyl)-1H-pyrazol-5-yl]pyridine
    • AKOS022172571
    • Inchi: 1S/C15H13N3/c1-12-4-6-14(7-5-12)18-15(8-10-17-18)13-3-2-9-16-11-13/h2-11H,1H3
    • InChI Key: WSNVPXJRJNDVBZ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C)=CC=2)C(=CC=N1)C1C=NC=CC=1

Computed Properties

  • Exact Mass: 235.110947427g/mol
  • Monoisotopic Mass: 235.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30.7Ų

3-(1-(p-Tolyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

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